Cas no 2229225-69-6 (1-(2-aminocyclopropyl)naphthalen-2-ol)

• Product Name: 1-(2-aminocyclopropyl)naphthalen-2-ol
• CAS No: 2229225-69-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6005052
• PubChem ID: 165782492
• Update Time: 2025-10-12

1-(2-aminocyclopropyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminocyclopropyl)naphthalen-2-ol
• 2229225-69-6
• EN300-1793799

• Inchi： 1S/C13H13NO/c14-11-7-10(11)13-9-4-2-1-3-8(9)5-6-12(13)15/h1-6,10-11,15H,7,14H2
• InChI Key： IUVRQKFKOBFWIU-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1C1CC1N

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-aminocyclopropyl)naphthalen-2-ol

Comprehensive Overview of 1-(2-aminocyclopropyl)naphthalen-2-ol (CAS No. 2229225-69-6): Properties, Applications, and Research Insights

The compound 1-(2-aminocyclopropyl)naphthalen-2-ol (CAS No. 2229225-69-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Characterized by its naphthalene core and aminocyclopropyl functional group, this compound exhibits intriguing chemical properties, making it a subject of interest for drug discovery and material science applications. Its molecular architecture combines aromaticity with a strained cyclopropane ring, offering a versatile platform for synthetic modifications.

Recent studies highlight the potential of 1-(2-aminocyclopropyl)naphthalen-2-ol as a building block for bioactive molecules. Researchers are particularly interested in its role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted drug design and precision medicine. The compound’s amino and hydroxyl groups provide anchor points for further derivatization, enabling the development of libraries for high-throughput screening. This adaptability resonates with the growing demand for small-molecule therapeutics in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, CAS No. 2229225-69-6 presents challenges and opportunities. The cyclopropylamine moiety introduces steric constraints that can influence reaction pathways, a topic frequently explored in mechanistic organic chemistry forums. Computational modeling studies suggest that the compound’s rigid structure could enhance binding affinity in protein-ligand interactions, a hot topic in AI-driven drug discovery. These attributes make it a valuable candidate for investigating structure-activity relationships (SAR) in medicinal chemistry.

In material science, the naphthalen-2-ol component of this compound offers fluorescence properties, sparking interest in organic electronics and sensor development. Its potential applications in luminescent materials align with the surge in demand for eco-friendly optoelectronic devices. Researchers are also examining its stability under various conditions, addressing common queries about compound degradation and storage protocols in laboratory settings.

Environmental and safety profiles of 1-(2-aminocyclopropyl)naphthalen-2-ol are under continuous evaluation, reflecting the industry’s focus on green chemistry principles. While not classified as hazardous, proper handling protocols are emphasized in technical datasheets, catering to the increasing scrutiny of chemical safety in research workflows. This aligns with broader discussions about sustainable laboratory practices and regulatory compliance in chemical manufacturing.

The commercial availability of CAS No. 2229225-69-6 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement trends indicate rising interest from academic institutions and biotech firms, particularly for projects involving fragment-based drug discovery (FBDD). Analytical data, including NMR and HPLC purity specifications, are frequently requested by users, underscoring the importance of quality control in research-grade chemicals.

Future research directions for this compound may explore its utility in catalysis or as a ligand in metal-organic frameworks (MOFs), areas gaining traction in renewable energy research. The integration of machine learning tools to predict its reactivity patterns could further accelerate its application scope, addressing the interdisciplinary nature of modern chemical innovation.